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Ethyl Hexadecyl Carbonate: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl hexadecyl carbonate is an organic compound with the chemical formula C19H3803. It
belongs to the class of carbonic acid esters, characterized by a carbonate group linked to an
ethyl and a hexadecyl alkyl chain. While information on its specific applications in drug delivery
is limited in publicly available literature, its chemical structure suggests potential use as an
emollient, solvent, or vehicle in topical formulations, similar to other long-chain alkyl esters.
This technical guide provides a comprehensive review of the available scientific information on
ethyl hexadecyl carbonate, focusing on its synthesis and physicochemical properties.

Physicochemical Properties

Quantitative data for ethyl hexadecyl carbonate is sparse in the literature. The following table
summarizes the available computed and basic identification properties. Experimental data for
properties such as melting point, boiling point, and density are not readily available.
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Property Value Source
Molecular Formula C19H3803 PubChem[1][2]
Molecular Weight 314.5 g/mol PubChem[1][2]
IUPAC Name ethyl hexadecyl carbonate PubChem[1]
CAS Number 34571-0-7 PubChem[1]
Computed XLogP3 8.5 PubChem[1]
Computed Hydrogen Bond

0 PubChem[1]
Donor Count
Computed Hydrogen Bond

3 PubChem[1]
Acceptor Count
Computed Rotatable Bond

18 PubChem[1]

Count

Synthesis of Ethyl Hexadecyl Carbonate

A detailed experimental protocol for the synthesis of ethyl hexadecyl carbonate has been

reported. The synthesis involves the reaction of 1-hexadecanol with ethyl chloroformate in the

presence of a base.

Experimental Protocol: Synthesis

Materials:

1-Hexadecanol

Ethyl chloroformate

Pyridine

Dichloromethane (CH2CI2)

1 M Hydrochloric acid (HCI)
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» 5% Sodium bicarbonate (NaHCO3) solution
e Anhydrous sodium sulfate (Na2S04)

» Absolute ethanol

Procedure:

e Asolution of 1.30 g of hexadecyl carbazate and 0.45 mL of pyridine in 75 mL of
dichloromethane is prepared in a suitable reaction vessel.

e The solution is stirred at room temperature.

e 0.50 g of ethyl chloroformate is added dropwise to the stirred solution over a period of 5
minutes.

e The reaction mixture is stirred overnight at room temperature to ensure completion of the
reaction.

e The resulting solution is washed successively with 1 M HCI, 5% NaHCO3 solution, and
water.

e The organic layer is then dried over anhydrous Na2SO4.
e The solvent (dichloromethane) is removed by evaporation.

e The resulting crude product is recrystallized from 75 mL of absolute ethanol, with heating to
75°C and subsequent cooling to 0°C, to yield purified ethyl hexadecyl carbonate.

Potential Applications in Drug Formulation

While specific studies on the use of ethyl hexadecyl carbonate in drug delivery are not
prominent in the reviewed literature, its properties as a long-chain ester suggest potential as a
pharmaceutical excipient. Excipients are inactive substances formulated alongside the active
pharmaceutical ingredient of a medication, for the purpose of bulking up formulations that
contain potent active ingredients, or to confer a therapeutic enhancement on the active
ingredient in the final dosage form, such as facilitating drug absorption, reducing viscosity, or
enhancing solubility.
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Given its lipophilic nature, ethyl hexadecyl carbonate could potentially function as:

An emollient: In topical formulations, it could help to soften and soothe the skin.

A solvent: It may be used to dissolve or suspend lipophilic active pharmaceutical ingredients.

A vehicle: It could serve as the base for creams, lotions, and ointments.

A viscosity-modifying agent: It might be used to alter the thickness and flow properties of a
formulation.

Further research is required to validate these potential applications and to characterize the
performance of ethyl hexadecyl carbonate in various drug delivery systems.

Signaling Pathways and Mechanism of Action

There is no information available in the current body of scientific literature to suggest that ethyl
hexadecyl carbonate is directly involved in any specific signaling pathways or possesses a
distinct pharmacological mechanism of action. Its primary role in a pharmaceutical context
would likely be as an inactive excipient, facilitating the delivery and performance of the active
drug substance.

Visualizations
Synthesis Workflow of Ethyl Hexadecyl Carbonate
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Caption: Synthesis of Ethyl Hexadecyl Carbonate.

Logical Relationship of Potential Pharmaceutical
Functions
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Caption: Potential Pharmaceutical Functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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